![molecular formula C16H14Cl2FNO3 B2434172 2-(2,4-dichlorophenoxy)-N-[2-(4-fluorophenoxy)ethyl]acetamide CAS No. 1105227-43-7](/img/structure/B2434172.png)
2-(2,4-dichlorophenoxy)-N-[2-(4-fluorophenoxy)ethyl]acetamide
Description
2-(2,4-dichlorophenoxy)-N-[2-(4-fluorophenoxy)ethyl]acetamide, commonly known as DFEA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in research.
Scientific Research Applications
Corrosion Inhibition
Research has shown that chalcone derivatives, which share a similar complex structure with the compound , have been investigated for their corrosion inhibition behavior on mild steel in hydrochloric acid solution. These compounds demonstrate high inhibition activities, suggesting that similar complex organic compounds, including potentially "2-(2,4-dichlorophenoxy)-N-[2-(4-fluorophenoxy)ethyl]acetamide," could be researched for protective applications in industrial settings (Lgaz et al., 2017).
Environmental Impact and Toxicology
Chlorophenoxy compounds, closely related to the compound of interest, have been widely used as herbicides and have been the subject of studies regarding their carcinogenic outcomes and potential mechanisms when exposed to the environment. Although the combined evidence from these studies does not support a genotoxic mode of action, they highlight the importance of investigating the environmental and health impacts of chemical compounds, including those with similar structures (Stackelberg, 2013).
Herbicide Research
The compound's structural components, notably the 2,4-dichlorophenoxy and fluorophenoxy groups, are reminiscent of molecules used in herbicide research. Studies focusing on the effects of similar compounds on dental hard tissue formation in rats suggest that environmental contaminants, including chlorinated organic pesticides, can influence development, pointing to the relevance of this compound class in toxicological and environmental science (Alpöz et al., 2001).
Anticancer, Anti-Inflammatory, and Analgesic Activities
Research into the development of new chemical entities, including 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, for potential anticancer, anti-inflammatory, and analgesic agents, underscores the significance of exploring complex acetamide derivatives for pharmaceutical applications. This suggests a potential research avenue for "2-(2,4-dichlorophenoxy)-N-[2-(4-fluorophenoxy)ethyl]acetamide" in drug discovery (Rani et al., 2014).
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[2-(4-fluorophenoxy)ethyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14Cl2FNO3/c17-11-1-6-15(14(18)9-11)23-10-16(21)20-7-8-22-13-4-2-12(19)3-5-13/h1-6,9H,7-8,10H2,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPRHBTKEZYEPBD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCCNC(=O)COC2=C(C=C(C=C2)Cl)Cl)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14Cl2FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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